3-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazine
• InChI: InChI=1S/C19H19ClF3N7/c1-12-9-13(2)30(27-12)17-4-3-16(25-26-17)28-5-7-29(8-6-28)18-15(20)10-14(11-24-18)19(21,22)23/h3-4,9-11H,5-8H2,1-2H3
• InChI Key: NNFBZOHRNQMFCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)N3CCN(CC3)C4=C(C=C(C=N4)C(F)(F)F)Cl)C
• Molecular Formula: C19H19ClF3N7
• Molecular Weight: 437.8 g/mol

Description

The compound “3-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine” is a complex organic molecule. It contains several functional groups, including a pyridazine ring, a pyridinyl group, a piperazine ring, and a pyrazolyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridazine ring, the introduction of the piperazine and pyrazolyl groups, and the incorporation of the trifluoromethyl and chloro substituents. The synthesis of similar compounds has been reported in the literature.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine ring, which is a six-membered ring containing two nitrogen atoms, would be attached to one of the carbon atoms of the pyridazine ring. The pyrazolyl group, which is a five-membered ring containing two nitrogen atoms, would be attached to another carbon atom of the pyridazine ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the various functional groups. For example, the pyridazine ring might undergo reactions typical of aromatic compounds, while the piperazine and pyrazolyl groups might undergo reactions typical of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the various functional groups. For example, the presence of the trifluoromethyl group might increase the compound’s lipophilicity, while the presence of the piperazine and pyrazolyl groups might influence its basicity.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit bacterial phosphopantetheinyl transferases (pptases) . PPTases are essential for bacterial cell viability and virulence .

Mode of Action

It’s hypothesized that the compound may interact with its targets, possibly pptases, to inhibit their function . This inhibition could lead to a halt in bacterial proliferation .

Biochemical Pathways

Given the potential target of pptases, it’s plausible that the compound affects the fatty acid synthesis pathway, as pptases play a crucial role in this process .

Pharmacokinetics

The compound’s predicted properties include a boiling point of 2305±350 °C and a density of 1364±006 g/cm3 . It’s also noted to be a solid at room temperature .

Result of Action

Given its potential inhibitory effect on pptases, it’s likely that the compound disrupts bacterial cell viability and proliferation .

Action Environment

It’s noted that the compound should be stored at 2-8°c and protected from light , suggesting that temperature and light exposure may affect its stability.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures would need to be followed to minimize risks.

Future Directions

The future directions for research involving this compound could include further studies to elucidate its synthesis, properties, and potential applications. For example, it might be of interest to explore its potential use in the development of new pharmaceuticals or agrochemicals.